Cas no 110167-10-7 (1,2,4-Triazin-3-amine, N-3-butynyl-5-(4-chlorophenyl)-)

• Product Name: 1,2,4-Triazin-3-amine, N-3-butynyl-5-(4-chlorophenyl)-
• CAS No: 110167-10-7
• MF: C₁₃H₁₁ClN₄
• MW: 258.70624089241
• CID: 1191352
• PubChem ID: 13758840
• Update Time: 2025-04-20

1,2,4-Triazin-3-amine, N-3-butynyl-5-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-3-amine, N-3-butynyl-5-(4-chlorophenyl)-
• N-but-3-ynyl-5-(4-chlorophenyl)-1,2,4-triazin-3-amine
• N-(But-3-yn-1-yl)-5-(4-chlorophenyl)-1,2,4-triazin-3-amine
• DTXSID90548567
• 110167-10-7

• Inchi： 1S/C13H11ClN4/c1-2-3-8-15-13-17-12(9-16-18-13)10-4-6-11(14)7-5-10/h1,4-7,9H,3,8H2,(H,15,17,18)
• InChI Key： AIPQYGHTWLSBKB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=NN=C(N=1)NCCC#C

Computed Properties

• Exact Mass: 258.06743
• Monoisotopic Mass: 258.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 50.7